3-(anilinosulfonyl)-N-(4-methylphenyl)benzamide
Description
Synthesis Analysis
The synthesis of compounds related to 3-(anilinosulfonyl)-N-(4-methylphenyl)benzamide often involves ring-opening reactions and condensation processes. Ayoob and Hawaiz (2023) detailed the synthesis of a bisamide derivative through a ring-opening reaction of 2-(3-nitrophenyl)-4H-benzoxazin-4-one with 4-methyl aniline, characterized by spectroscopic techniques and X-ray diffraction (XRD) (Ayoob & Hawaiz, 2023).
Molecular Structure Analysis
Molecular structure analysis of related compounds reveals insights into bond angles, lengths, and overall conformation. Demir et al. (2015) investigated the structure of a novel benzamide derivative using X-ray diffraction and DFT calculations, highlighting the triclinic system crystallization and molecular geometry (Demir et al., 2015).
Chemical Reactions and Properties
Chemical reactions involving benzamide derivatives often include nucleophilic substitutions and condensation reactions. Dighe et al. (2012) described the synthesis of novel benzamide derivatives for anti-tubercular activity, emphasizing the role of aromatic ketone and aldehyde reactions (Dighe et al., 2012).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystal structure, are crucial for understanding a compound's behavior in various environments. The work by Kırca et al. (2018) on secondary amide compounds including 3-acetoxy-2-methyl-N-(phenyl)benzamide, offers insights into crystallization, hydrogen bonding, and molecular interactions (Kırca et al., 2018).
Chemical Properties Analysis
Chemical properties like reactivity, stability, and interaction with other molecules are fundamental for applications in synthesis and drug design. Studies such as that by Berger et al. (1985) on related benzamide compounds have explored their therapeutic efficacy and chemical behavior, providing a foundation for understanding the chemical properties of this compound derivatives (Berger et al., 1985).
properties
IUPAC Name |
N-(4-methylphenyl)-3-(phenylsulfamoyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O3S/c1-15-10-12-17(13-11-15)21-20(23)16-6-5-9-19(14-16)26(24,25)22-18-7-3-2-4-8-18/h2-14,22H,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTOTVAVIUWEKAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)NC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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